Cas no 1261884-05-2 (2-(4-(Trifluoromethoxy)phenyl)-6-(trifluoromethyl)nicotinaldehyde)

• Product Name: 2-(4-(Trifluoromethoxy)phenyl)-6-(trifluoromethyl)nicotinaldehyde
• CAS No: 1261884-05-2
• MF: C₁₄H₇F₆NO₂
• MW: 335.201304674149
• CID: 4988114
• Update Time: 2025-05-20

2-(4-(Trifluoromethoxy)phenyl)-6-(trifluoromethyl)nicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(4-(Trifluoromethoxy)phenyl)-6-(trifluoromethyl)nicotinaldehyde

• Inchi： 1S/C14H7F6NO2/c15-13(16,17)11-6-3-9(7-22)12(21-11)8-1-4-10(5-2-8)23-14(18,19)20/h1-7H
• InChI Key： BRUZTNGXVITOAS-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(C=O)C(C2C=CC(=CC=2)OC(F)(F)F)=N1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 403
• XLogP3: 4.1
• Topological Polar Surface Area: 39.2

Additional information on 2-(4-(Trifluoromethoxy)phenyl)-6-(trifluoromethyl)nicotinaldehyde

Introduction to 2-(4-(Trifluoromethoxy)phenyl)-6-(trifluoromethyl)nicotinaldehyde (CAS No. 1261884-05-2)

2-(4-(Trifluoromethoxy)phenyl)-6-(trifluoromethyl)nicotinaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 1261884-05-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of nicotinaldehyde derivatives, which are known for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a trifluoromethoxy group at the para position of the phenyl ring and a trifluoromethyl substituent on the pyridine ring, contribute to its unique chemical properties and biological relevance.

The trifluoromethoxy group is a key functional moiety that enhances the lipophilicity and metabolic stability of the compound, making it an attractive candidate for drug development. This group is often incorporated into pharmaceutical agents to improve their pharmacokinetic profiles, including bioavailability and half-life. In contrast, the trifluoromethyl group is well-documented for its ability to modulate enzyme interactions and enhance binding affinity, which is crucial for achieving potent biological activity. Together, these substituents in 2-(4-(Trifluoromethoxy)phenyl)-6-(trifluoromethyl)nicotinaldehyde contribute to its potential as a lead compound in various therapeutic contexts.

Recent advancements in synthetic chemistry have enabled the efficient preparation of this compound, making it more accessible for further investigation. The synthesis typically involves multi-step reactions, including condensation reactions, aromatic substitutions, and functional group transformations. These synthetic pathways have been optimized to ensure high yields and purity, which are essential for downstream applications such as pharmacological testing and structure-activity relationship (SAR) studies.

In the realm of medicinal chemistry, derivatives of nicotinaldehyde have been extensively studied due to their resemblance to nicotinamide, a vital cofactor in cellular metabolism. The structural modifications introduced in 2-(4-(Trifluoromethoxy)phenyl)-6-(trifluoromethyl)nicotinaldehyde are designed to explore new pharmacological targets while maintaining structural similarity to known bioactive molecules. This approach has led to the identification of compounds with potential applications in areas such as anti-inflammatory, anti-cancer, and antimicrobial therapies.

One of the most compelling aspects of this compound is its potential role as an intermediate in the synthesis of more complex drug molecules. The presence of both aldehyde and aromatic functionalities provides multiple points for further chemical modification, allowing researchers to tailor its properties for specific biological activities. For instance, the aldehyde group can be used for condensation reactions with amines or hydrazines to form Schiff bases or hydrazones, which are known to exhibit various pharmacological effects.

Current research in this field is focused on evaluating the biological activity of 2-(4-(Trifluoromethoxy)phenyl)-6-(trifluoromethyl)nicotinaldehyde through both in vitro and in vivo studies. Preliminary findings suggest that this compound may possess inhibitory properties against certain enzymes and receptors implicated in human diseases. For example, studies have indicated potential activity against enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX), which are involved in inflammatory processes. Additionally, its interaction with specific receptors has been explored as a possible mechanism for its therapeutic effects.

The influence of fluorine-containing groups on biological activity is well-established in medicinal chemistry. The electron-withdrawing nature of fluorine atoms can enhance binding affinity by affecting electronic distributions at critical sites within biological targets. In 2-(4-(Trifluoromethoxy)phenyl)-6-(trifluoromethyl)nicotinaldehyde, both the trifluoromethoxy and trifluoromethyl groups contribute to this effect, potentially leading to increased potency and selectivity compared to non-fluorinated analogs.

The development of high-throughput screening (HTS) technologies has accelerated the process of identifying bioactive compounds like 2-(4-(Trifluoromethoxy)phenyl)-6-(trifluoromethyl)nicotinaldehyde. These technologies allow researchers to rapidly test thousands of compounds against various biological targets, facilitating the discovery of novel drug candidates. As a result, this compound has been incorporated into several HTS campaigns aimed at identifying new therapeutic agents for unmet medical needs.

The structural complexity of 2-(4-(Trifluoromethoxy)phenyl)-6-(trifluoromethyl)nicotinaldehyde also presents opportunities for exploring structure-activity relationships (SAR). By systematically modifying different parts of the molecule, researchers can gain insights into which structural features are most critical for biological activity. This information is invaluable for optimizing lead compounds into viable drug candidates with improved efficacy and reduced toxicity.

In conclusion,2-(4-(Trifluoromethoxy)phenyl)-6-(trifluoromethyl)nicotinaldehyde (CAS No. 1261884-05-2) represents a promising compound in pharmaceutical research due to its unique structural features and potential biological activities. The combination of synthetic accessibility and functional diversity makes it an attractive candidate for further exploration in drug discovery efforts. As research continues to uncover new therapeutic applications for nicotinaldehyde derivatives,this compound may play a significant role in developing novel treatments for human diseases.